Cas no 1396747-95-7 (5-(4-{1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazol-5-ylmethyl}piperazine-1-carbonyl)-1H-indole)

5-(4-{1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazol-5-ylmethyl}piperazine-1-carbonyl)-1H-indole structure

1396747-95-7 structure

Product Name:5-(4-{1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazol-5-ylmethyl}piperazine-1-carbonyl)-1H-indole

CAS No:1396747-95-7

MF:C₂₃H₂₃FN₆O₂

MW:434.466127634048

CID:6094902

PubChem ID:71791900

Update Time:2024-01-14

5-(4-{1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazol-5-ylmethyl}piperazine-1-carbonyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

- 5-(4-{1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazol-5-ylmethyl}piperazine-1-carbonyl)-1H-indole
- [4-[[3-(3-fluoro-4-methoxyphenyl)triazol-4-yl]methyl]piperazin-1-yl]-(1H-indol-5-yl)methanone
- VU0539294-1
- AKOS024541931
- 5-(4-{[1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazol-5-yl]methyl}piperazine-1-carbonyl)-1H-indole
- 1396747-95-7
- F6240-1102
- (4-((1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazol-5-yl)methyl)piperazin-1-yl)(1H-indol-5-yl)methanone
- Inchi： 1S/C23H23FN6O2/c1-32-22-5-3-18(13-20(22)24)30-19(14-26-27-30)15-28-8-10-29(11-9-28)23(31)17-2-4-21-16(12-17)6-7-25-21/h2-7,12-14,25H,8-11,15H2,1H3
- InChI Key： BYKYGSBWFAHJAM-UHFFFAOYSA-N
- SMILES： C(N1CCN(CC2=CN=NN2C2=CC=C(OC)C(F)=C2)CC1)(C1C=CC2=C(C=1)C=CN2)=O

Computed Properties

Exact Mass: 434.18665216g/mol
Monoisotopic Mass: 434.18665216g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 32
Rotatable Bond Count: 5
Complexity: 648
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 79.3Å²

5-(4-{1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazol-5-ylmethyl}piperazine-1-carbonyl)-1H-indole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6240-1102-2μmol	5-(4-{[1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazol-5-yl]methyl}piperazine-1-carbonyl)-1H-indole	1396747-95-7	2μmol	$57.0	2023-09-09
Life Chemicals	F6240-1102-5μmol	5-(4-{[1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazol-5-yl]methyl}piperazine-1-carbonyl)-1H-indole	1396747-95-7	5μmol	$63.0	2023-09-09
Life Chemicals	F6240-1102-10μmol	5-(4-{[1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazol-5-yl]methyl}piperazine-1-carbonyl)-1H-indole	1396747-95-7	10μmol	$69.0	2023-09-09
Life Chemicals	F6240-1102-20μmol	5-(4-{[1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazol-5-yl]methyl}piperazine-1-carbonyl)-1H-indole	1396747-95-7	20μmol	$79.0	2023-09-09
Life Chemicals	F6240-1102-1mg	5-(4-{[1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazol-5-yl]methyl}piperazine-1-carbonyl)-1H-indole	1396747-95-7	1mg	$54.0	2023-09-09
Life Chemicals	F6240-1102-2mg	5-(4-{[1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazol-5-yl]methyl}piperazine-1-carbonyl)-1H-indole	1396747-95-7	2mg	$59.0	2023-09-09
Life Chemicals	F6240-1102-3mg	5-(4-{[1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazol-5-yl]methyl}piperazine-1-carbonyl)-1H-indole	1396747-95-7	3mg	$63.0	2023-09-09
Life Chemicals	F6240-1102-4mg	5-(4-{[1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazol-5-yl]methyl}piperazine-1-carbonyl)-1H-indole	1396747-95-7	4mg	$66.0	2023-09-09
Life Chemicals	F6240-1102-5mg	5-(4-{[1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazol-5-yl]methyl}piperazine-1-carbonyl)-1H-indole	1396747-95-7	5mg	$69.0	2023-09-09
Life Chemicals	F6240-1102-10mg	5-(4-{[1-(3-fluoro-4-methoxyphenyl)-1H-1,2,3-triazol-5-yl]methyl}piperazine-1-carbonyl)-1H-indole	1396747-95-7	10mg	$79.0	2023-09-09